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Compound of Interest

Compound Name:
Ethyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B153649 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ethyl
4-hydroxycyclohexanecarboxylate, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

I. Understanding the Hazards
Ethyl 4-hydroxycyclohexanecarboxylate is classified as a combustible liquid that can cause

skin and serious eye irritation, as well as respiratory irritation.[1][2] Before handling, it is crucial

to be familiar with its properties and the necessary safety precautions.

II. Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl 4-
hydroxycyclohexanecarboxylate.
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Property Value Source(s)

Molecular Formula C₉H₁₆O₃ [1][3]

Molecular Weight 172.22 g/mol [1][2][3]

Boiling Point 127-134 °C at 0.1 mmHg [2]

Density 1.068 g/mL at 25 °C [2]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[2][4]

Refractive Index n20/D 1.466 [2]

III. Personal Protective Equipment (PPE)
To ensure personal safety during handling and disposal, the following PPE is mandatory:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[2][4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[2]

Respiratory Protection: In case of inadequate ventilation, use a suitable respirator with a type

ABEK (EN14387) filter.[2]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[4]

IV. Step-by-Step Disposal Protocol
The proper disposal of chemical waste is governed by federal, state, and local regulations,

such as the Resource Conservation and Recovery Act (RCRA) in the United States.[5][6] The

following protocol provides a general framework; always consult with your institution's

Environmental Health and Safety (EHS) department for specific requirements.

Step 1: Waste Identification and Segregation

Identify: Treat all waste chemicals, including unused or contaminated Ethyl 4-
hydroxycyclohexanecarboxylate, as hazardous waste.[7]
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Segregate: This compound is a non-halogenated organic liquid. It must be segregated from

other waste streams, particularly halogenated solvents, strong acids, bases, and oxidizers,

to prevent dangerous chemical reactions.[8] Do not mix solid and liquid waste.[8]

Step 2: Container Management

Use Appropriate Containers: The waste container must be chemically compatible with Ethyl
4-hydroxycyclohexanecarboxylate, in good condition, and free of leaks.[7] Plastic

containers are often preferred.[9] The original chemical container is an excellent choice for

waste accumulation.[7]

Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Ethyl 4-hydroxycyclohexanecarboxylate," and an indication of its

hazards (e.g., "Irritant," "Combustible").[10] The date when waste was first added to the

container should also be recorded.[7]

Step 3: Waste Accumulation and Storage

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste.[9][11]

Designated Storage Area: Store the sealed waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[9][10]

Secondary Containment: Place the waste container inside a larger, chemically resistant

secondary containment bin to contain any potential leaks or spills.[8]

Storage Limits: Be aware of the accumulation limits for hazardous waste (e.g., a maximum of

55 gallons in an SAA).[9]

Step 4: Arranging for Disposal

Contact EHS: When the waste container is nearly full, or before reaching the regulatory

accumulation time limit (often up to 12 months), contact your institution's EHS department to

schedule a pickup.[7][9]
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Documentation: Complete all required waste pickup forms or manifests provided by your

EHS office. This documentation tracks the waste from its generation to its final disposal, a

process known as "cradle-to-grave" management.[10][12]

Step 5: Spill and Emergency Procedures

Small Spills: For minor spills, absorb the material with an inert absorbent such as vermiculite

or dry sand. Sweep up the absorbent material and place it in the designated hazardous

waste container.[4]

Ventilation: Ensure the area is well-ventilated.

Reporting: Report all spills to your laboratory supervisor and EHS department.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water.[4][13]

Inhalation: Move the person to fresh air.[4][13]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4][13]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
4-hydroxycyclohexanecarboxylate.
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Workflow for the Disposal of Ethyl 4-hydroxycyclohexanecarboxylate
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Caption: Decision workflow for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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